Cas no 2378506-85-3 (2-(aminomethyl)-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid)

• Product Name: 2-(aminomethyl)-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid
• CAS No: 2378506-85-3
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 5884211
• PubChem ID: 145910352
• Update Time: 2025-05-22

2-(aminomethyl)-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid
• EN300-7439957
• 2378506-85-3

• Inchi： 1S/C8H11N3O2/c9-4-5-7(8(12)13)6-2-1-3-11(6)10-5/h1-4,9H2,(H,12,13)
• InChI Key： HSNIPFUEECULKQ-UHFFFAOYSA-N
• SMILES： OC(C1C(CN)=NN2CCCC2=1)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-(aminomethyl)-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid

2-(Aminomethyl)-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic Acid: A Versatile Building Block in Medicinal Chemistry

The compound 2-(aminomethyl)-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid (CAS No. 2378506-85-3) has emerged as a valuable scaffold in modern drug discovery and pharmaceutical research. This bicyclic heterocycle combines the structural features of both pyrrolo[1,2-b]pyrazole and carboxylic acid functionalities, making it particularly attractive for the development of novel therapeutic agents. Recent literature highlights its growing importance in addressing current challenges in medicinal chemistry, including the need for bioisosteric replacements and fragment-based drug design.

Structural analysis reveals that 2-(aminomethyl)-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid offers multiple points for chemical modification, with its aminomethyl group and carboxylic acid moiety serving as ideal handles for derivatization. The pyrrolopyrazole core provides a rigid framework that can enhance binding affinity while maintaining favorable physicochemical properties. Researchers are particularly interested in how this scaffold compares to traditional heterocyclic building blocks in terms of metabolic stability and target engagement.

In the context of current pharmaceutical trends, this compound has shown promise in several therapeutic areas. Its structural similarity to privileged scaffolds used in CNS drug development makes it particularly interesting for neurological targets. The presence of both hydrogen bond donor (aminomethyl) and acceptor (carboxylic acid) groups enables interactions with a wide range of biological targets, addressing the growing demand for polypharmacological approaches in complex diseases.

The synthesis of 2-(aminomethyl)-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid typically involves multi-step procedures that highlight modern heterocyclic chemistry techniques. Recent advances in flow chemistry and microwave-assisted synthesis have improved the efficiency of producing this scaffold, making it more accessible for medicinal chemistry programs. These developments align with the pharmaceutical industry's focus on green chemistry principles and process intensification.

From a drug design perspective, the pyrrolo[1,2-b]pyrazole core offers several advantages over simpler heterocycles. Its three-dimensional character can help address the molecular obesity problem in drug discovery, while maintaining favorable ligand efficiency metrics. Computational studies suggest that derivatives of this scaffold can achieve better target selectivity compared to flat aromatic systems, which is particularly relevant in the era of kinase inhibitor development.

The physicochemical properties of 2-(aminomethyl)-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid have been extensively characterized to support its use in drug discovery. With a balanced logP and good aqueous solubility at physiological pH (attributed to its ionizable groups), this scaffold demonstrates favorable drug-like properties. These characteristics are increasingly important as the industry shifts toward beyond rule of five chemical space for challenging targets.

Recent patent literature reveals growing interest in pyrrolopyrazole derivatives across major pharmaceutical companies, with applications ranging from anti-inflammatory agents to neuroprotective compounds. The versatility of 2-(aminomethyl)-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid as a starting material allows for the exploration of diverse structure-activity relationships, addressing current needs in personalized medicine and targeted therapies.

In the context of fragment-based drug discovery, this scaffold has gained attention due to its optimal size and functionality. The aminomethyl group can serve as a vector for growing molecules toward key binding pockets, while the carboxylic acid provides an anchor point for interactions with basic residues. This dual functionality makes it particularly valuable for structure-guided optimization approaches that dominate modern lead discovery.

The commercial availability of 2-(aminomethyl)-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid (CAS 2378506-85-3) has improved significantly in recent years, reflecting its growing importance in medicinal chemistry. Suppliers now offer this compound with various levels of purity and customization options, supporting the pharmaceutical industry's need for high-quality building blocks. This availability aligns with the trend toward modular synthesis and rapid analog generation in drug discovery.

Looking forward, the unique properties of 2-(aminomethyl)-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid position it as a key player in addressing current challenges in drug discovery. Its ability to bridge traditional and emerging chemical spaces makes it particularly valuable for proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies. As the field continues to evolve, this versatile scaffold is likely to find applications in novel therapeutic modalities beyond small molecule drugs.